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  4. [3aS,12bS,(-)]-5α-Chloro-4β-ethenyl-3,3aα,4,5,6,6aβ,7,11-octahydro-4,7,7-trimethyl-2H-benzo[1,7]isoi
[3aS,12bS,(-)]-5α-Chloro-4β-ethenyl-3,3aα,4,5,6,6aβ,7,11-octahydro-4,7,7-trimethyl-2H-benzo[1,7]isoi [3aS,12bS,(-)]-5α-Chloro-4β-ethenyl-3,3aα,4,5,6,6aβ,7,11-octahydro-4,7,7-trimethyl-2H-benzo[1,7]isoi
Brand Name: Vulcanchem
CAS No.: 106865-67-2
VCID: VC0024961
InChI: InChI=1S/C21H23ClN2OS/c1-5-20(4)15(22)9-14-19(2,3)11-7-6-8-13-16(11)12(10-23-13)21(14)17(20)24-18(25)26-21/h5-8,10,14-15,17,23H,1,9H2,2-4H3,(H,24,25)/t14-,15-,17+,20+,21-/m1/s1
SMILES: CC1(C2CC(C(C3C2(C4=CNC5=CC=CC1=C54)SC(=O)N3)(C)C=C)Cl)C
Molecular Formula: C21H23ClN2OS
Molecular Weight: 386.9 g/mol

[3aS,12bS,(-)]-5α-Chloro-4β-ethenyl-3,3aα,4,5,6,6aβ,7,11-octahydro-4,7,7-trimethyl-2H-benzo[1,7]isoi

CAS No.: 106865-67-2

Main Products

VCID: VC0024961

Molecular Formula: C21H23ClN2OS

Molecular Weight: 386.9 g/mol

[3aS,12bS,(-)]-5α-Chloro-4β-ethenyl-3,3aα,4,5,6,6aβ,7,11-octahydro-4,7,7-trimethyl-2H-benzo[1,7]isoi - 106865-67-2

CAS No. 106865-67-2
Product Name [3aS,12bS,(-)]-5α-Chloro-4β-ethenyl-3,3aα,4,5,6,6aβ,7,11-octahydro-4,7,7-trimethyl-2H-benzo[1,7]isoi
Molecular Formula C21H23ClN2OS
Molecular Weight 386.9 g/mol
IUPAC Name (2S,6S,7R,8R,10R)-8-chloro-7-ethenyl-7,11,11-trimethyl-3-thia-5,17-diazapentacyclo[10.6.1.02,6.02,10.016,19]nonadeca-1(18),12(19),13,15-tetraen-4-one
Standard InChI InChI=1S/C21H23ClN2OS/c1-5-20(4)15(22)9-14-19(2,3)11-7-6-8-13-16(11)12(10-23-13)21(14)17(20)24-18(25)26-21/h5-8,10,14-15,17,23H,1,9H2,2-4H3,(H,24,25)/t14-,15-,17+,20+,21-/m1/s1
Standard InChIKey HQHRKXNDJILQCX-NFWXSOHESA-N
Isomeric SMILES C[C@@]1([C@@H](C[C@H]2[C@@]3([C@H]1NC(=O)S3)C4=CNC5=CC=CC(=C54)C2(C)C)Cl)C=C
SMILES CC1(C2CC(C(C3C2(C4=CNC5=CC=CC1=C54)SC(=O)N3)(C)C=C)Cl)C
Canonical SMILES CC1(C2CC(C(C3C2(C4=CNC5=CC=CC1=C54)SC(=O)N3)(C)C=C)Cl)C
PubChem Compound 21671523
Last Modified Nov 11 2021
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